Cas no 1806927-48-9 (3-(Difluoromethyl)-2-fluoro-4-iodopyridine-6-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-2-fluoro-4-iodopyridine-6-carboxaldehyde
• CAS No: 1806927-48-9
• MF: C₇H₃F₃INO
• MW: 301.004504442215
• CID: 4882238
• Update Time: 2025-06-12

3-(Difluoromethyl)-2-fluoro-4-iodopyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-4-iodopyridine-6-carboxaldehyde

• Inchi： 1S/C7H3F3INO/c8-6(9)5-4(11)1-3(2-13)12-7(5)10/h1-2,6H
• InChI Key： NOMAZAVDAORKAS-UHFFFAOYSA-N
• SMILES： IC1C=C(C=O)N=C(C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2.4
• Topological Polar Surface Area: 30

Additional information on 3-(Difluoromethyl)-2-fluoro-4-iodopyridine-6-carboxaldehyde

Comprehensive Overview of 3-(Difluoromethyl)-2-fluoro-4-iodopyridine-6-carboxaldehyde (CAS No. 1806927-48-9)

3-(Difluoromethyl)-2-fluoro-4-iodopyridine-6-carboxaldehyde (CAS No. 1806927-48-9) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a critical intermediate in the synthesis of advanced bioactive molecules. Its structural features, including the carboxaldehyde functional group, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, which are pivotal in modern drug design. Researchers are particularly interested in 3-(Difluoromethyl)-2-fluoro-4-iodopyridine-6-carboxaldehyde for its potential in developing kinase inhibitors and antiviral agents, aligning with the global focus on targeted therapies and infectious disease control. The compound's iodo moiety also facilitates cross-coupling reactions, enabling the construction of complex molecular architectures.

The synthesis and application of CAS No. 1806927-48-9 are frequently discussed in the context of green chemistry and sustainable synthesis. As industries strive to reduce environmental impact, methodologies for producing such fluorinated intermediates with minimal waste and energy consumption are highly sought after. This aligns with the growing trend of ESG (Environmental, Social, and Governance) compliance in chemical manufacturing, a topic dominating search engine queries and AI-driven research platforms.

From a technical perspective, the 2-fluoro and difluoromethyl groups in 3-(Difluoromethyl)-2-fluoro-4-iodopyridine-6-carboxaldehyde contribute to its electron-withdrawing properties, which are essential for modulating the reactivity of adjacent functional groups. This makes the compound invaluable in medicinal chemistry for optimizing drug candidates' pharmacokinetic profiles. Additionally, its carboxaldehyde group offers a handle for further derivatization, such as reductive amination or condensation reactions, expanding its utility in combinatorial chemistry.

Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize CAS No. 1806927-48-9, ensuring high purity and consistency for research applications. The compound's stability under various conditions is another area of interest, as it impacts storage and handling protocols—a common query among laboratory professionals and procurement specialists.

In summary, 3-(Difluoromethyl)-2-fluoro-4-iodopyridine-6-carboxaldehyde (CAS No. 1806927-48-9) represents a cutting-edge tool in synthetic chemistry, bridging the gap between academic innovation and industrial application. Its relevance to drug discovery, agrochemical development, and sustainable chemistry ensures its prominence in scientific discourse and search engine trends, making it a compound of enduring significance.